Cas no 1630263-53-4 (5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one)

5-Chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one is a heterocyclic compound featuring a benzofuran scaffold with chloro and nitro substituents. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The chloro and nitro functional groups enhance reactivity, facilitating further derivatization for targeted applications. The compound's stability under standard conditions ensures reliable handling and storage. Its well-defined molecular framework allows for precise modifications, making it a versatile building block in medicinal chemistry and material science. High purity grades are available to meet stringent research and industrial requirements.
5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one structure
1630263-53-4 structure
Product Name:5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one
CAS No:1630263-53-4
MF:C8H4ClNO4
MW:213.574661254883
CID:6222945
PubChem ID:130893519
Update Time:2025-06-07

5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one
    • 1630263-53-4
    • EN300-1613200
    • Inchi: 1S/C8H4ClNO4/c9-4-1-5-7(11)3-14-8(5)6(2-4)10(12)13/h1-2H,3H2
    • InChI Key: SUHSFHXGJDLERE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2=C(C=1)C(CO2)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 212.9828853g/mol
  • Monoisotopic Mass: 212.9828853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.1Ų

5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1613200-0.05g
5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one
1630263-53-4
0.05g
$612.0 2023-06-04
Enamine
EN300-1613200-0.1g
5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one
1630263-53-4
0.1g
$640.0 2023-06-04
Enamine
EN300-1613200-0.25g
5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one
1630263-53-4
0.25g
$670.0 2023-06-04
Enamine
EN300-1613200-0.5g
5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one
1630263-53-4
0.5g
$699.0 2023-06-04
Enamine
EN300-1613200-1.0g
5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one
1630263-53-4
1g
$728.0 2023-06-04
Enamine
EN300-1613200-2.5g
5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one
1630263-53-4
2.5g
$1428.0 2023-06-04
Enamine
EN300-1613200-5.0g
5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one
1630263-53-4
5g
$2110.0 2023-06-04
Enamine
EN300-1613200-10.0g
5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one
1630263-53-4
10g
$3131.0 2023-06-04
Enamine
EN300-1613200-50mg
5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one
1630263-53-4
50mg
$612.0 2023-09-23
Enamine
EN300-1613200-100mg
5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one
1630263-53-4
100mg
$640.0 2023-09-23

5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one Related Literature

Additional information on 5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one

Introduction to 5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one (CAS No. 1630263-53-4)

5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 1630263-53-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The presence of both chloro and nitro substituents on the benzofuran core imparts unique reactivity and functionality, making it a valuable scaffold for synthetic chemists and pharmacologists.

The chemical structure of 5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one consists of a benzofuran ring system with hydroxyl and nitro functional groups strategically positioned. The chloro group at the 5-position and the nitro group at the 7-position contribute to its electronic properties, influencing its interactions with biological targets. This compound's versatility as a building block has been explored in various synthetic pathways, particularly in the construction of more complex molecules with pharmaceutical relevance.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The scaffold of 5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one has been investigated for its potential to modulate enzyme activity and receptor binding. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on kinases and other protein targets involved in disease progression.

One notable area of research involves the use of 5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By modifying the structure of this compound, researchers have been able to develop analogs with enhanced selectivity and potency. These derivatives have shown promise in preclinical studies, highlighting the compound's potential as a lead molecule for drug development.

The nitro group in 5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one is particularly noteworthy for its ability to participate in redox reactions, which can be exploited in designing prodrugs or bioactivatable molecules. Such compounds can release active therapeutic agents in response to specific physiological conditions, thereby increasing their efficacy and reducing side effects. This concept has been explored in several drug discovery programs, where modifications of the nitro group have led to innovative therapeutic strategies.

Furthermore, the chloro substituent provides a handle for further functionalization through nucleophilic substitution reactions. This reactivity has been leveraged to introduce diverse functional groups into the molecule, allowing for the creation of libraries of compounds with tailored biological activities. High-throughput screening methods have been employed to identify promising candidates from these libraries, streamlining the drug discovery process.

The synthesis of 5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one itself presents interesting challenges due to the need for precise regioselectivity during functional group installation. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been employed to achieve this goal. These methods not only enhance yield but also improve purity, which is critical for pharmaceutical applications.

Recent advancements in computational chemistry have also contributed to the study of 5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting experimental synthesis. This approach accelerates the drug discovery pipeline by identifying promising candidates early in the process.

The pharmacological profile of 5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one has been further explored through structural analog studies. By systematically varying substituents on the benzofuran core, researchers have gained insights into structure-function relationships that are essential for designing effective therapeutics. These studies provide a foundation for future development efforts aimed at improving potency, selectivity, and pharmacokinetic properties.

In conclusion,5-chloro-7-nitro-2,3-dihydro-1-benzofuran-3-one (CAS No. 1630263-53) represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Continued investigation into its synthetic applications and biological activities will likely yield further insights into its utility as a drug development intermediate.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd